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Introduction

Ethyl salicylate (CoH100:s3), the ethyl ester of salicylic acid, is a compound of significant
interest in the pharmaceutical and fragrance industries. It is utilized as a topical analgesic, a
fragrance component, and a precursor in chemical syntheses.[1][2][3][4] A thorough
understanding of its thermochemical properties is paramount for process design, safety
analysis, and formulation development. This technical guide provides a comprehensive
overview of the core thermochemical data for ethyl salicylate, detailed experimental protocols
for their determination, and visualizations of relevant chemical pathways and workflows.

Core Thermochemical Data

The following tables summarize the available quantitative data for the thermochemical
properties of ethyl salicylate.

Table 1: Physical and Thermochemical Properties of Ethyl Salicylate
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Property Value Unit Source(s)
Molecular Formula CoH1003 - [1]
Molecular Weight 166.17 g/mol
Melting Point 1t01.3 °C
Boiling Point 231.5t0 234 °C
Density (at 25 °C) 1.131 g/mL
Vapor Pressure (at 25
0.05 mmHg
OC)
Vapor Pressure (at 20
0.1 hPa
OC)
Enthalpy of Value not directly
o _ kJ/mol -
Vaporization (AHvap) found in searches
Enthalpy of )
_ Value not directly
Combustion ) kJ/mol -
found in searches
(AHcomb)
Standard Enthalpy of Value not directly
) ) kJ/mol -
Formation (AHf°) found in searches
Enthalpy of Fusion Value not directly
) kJ/mol -
(AHfus) found in searches
Enthalpy of Value not directly
o _ kJ/mol -
Sublimation (AHsub) found in searches
, Value not directly
Heat Capacity (Cp) J/(mol-K) -

found in searches

Table 2: Vapor Pressure of Ethyl Salicylate at Various Temperatures
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Temperature (°C) Pressure (mmHg)
61.2 1
90.0 5
104.2 10
119.3 20
136.7 40
147.6 60
161.5 100
183.7 200
207.0 400
2315 760
Source:

Experimental Protocols

Detailed methodologies for the determination of key thermochemical properties of ethyl
salicylate are outlined below. These protocols are based on established experimental
techniques.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion of liquid ethyl salicylate can be determined using a
bomb calorimeter.

Principle: A known mass of the sample is completely combusted in a constant-volume container
(the "bomb") filled with excess oxygen under pressure. The heat released by the combustion
reaction is absorbed by the surrounding water bath, and the temperature change of the water is
measured.
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Apparatus:

o Parr-type bomb calorimeter

o Oxygen cylinder with pressure regulator

e Crucible (platinum or stainless steel)

e Fuse wire (iron or nickel-chromium)

o Pellet press (for solid samples, not required for liquid ethyl salicylate)

» High-precision thermometer (x 0.001 °C)

e Balance (= 0.0001 g)

Procedure:

o Sample Preparation: Accurately weigh approximately 1 gram of ethyl salicylate into a
crucible.

e Fuse Wire Attachment: Cut a piece of fuse wire of known length and mass. Securely attach it
to the electrodes of the bomb head, ensuring it is in contact with the ethyl salicylate sample.

o Bomb Assembly: Place the crucible in the bomb. Add approximately 1 mL of distilled water to
the bomb to saturate the internal atmosphere with water vapor, ensuring that the combustion
products (primarily CO2) dissolve to form an aqueous solution.

e Pressurization: Seal the bomb and purge it with oxygen to remove any nitrogen. Then,
pressurize the bomb with pure oxygen to approximately 30 atm.

o Calorimeter Setup: Place the bomb in the calorimeter bucket containing a known mass of
distilled water. Ensure the bomb is fully submerged.

o Temperature Equilibration and Measurement: Allow the system to equilibrate for about 5
minutes, stirring the water continuously. Record the water temperature at regular intervals
(e.g., every 30 seconds) for a few minutes to establish a baseline.
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« Ignition: Ignite the sample by passing an electric current through the fuse wire.

e Post-Ignition Temperature Measurement: Record the temperature at short intervals (e.g.,
every 10-15 seconds) as it rises rapidly. Continue recording the temperature at longer
intervals (e.g., every 30 seconds) after the maximum temperature has been reached to
monitor the cooling rate.

o Post-Experiment Analysis: After the experiment, release the pressure from the bomb and
collect the liquid from within for titration to determine the amount of nitric acid formed from
any residual nitrogen. Measure the length of any unburned fuse wire.

Calculations: The heat of combustion is calculated from the temperature rise, the heat capacity
of the calorimeter (determined by combusting a standard like benzoic acid), and corrections for
the heat of combustion of the fuse wire and the heat of formation of nitric acid.

Determination of Enthalpy of Fusion via Differential
Scanning Calorimetry (DSC)

The enthalpy of fusion of ethyl salicylate can be determined using a differential scanning
calorimeter.

Principle: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature. When the sample undergoes a phase transition, such as melting, it
absorbs heat, resulting in an endothermic peak on the DSC thermogram. The area under this
peak is directly proportional to the enthalpy of fusion.

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Crimper for sealing pans

Balance (x 0.01 mg)

Procedure:
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o Sample Preparation: Accurately weigh 5-10 mg of ethyl salicylate into an aluminum DSC
pan.

e Pan Sealing: Hermetically seal the pan to prevent any loss of sample due to vaporization
during the experiment.

e DSC Program:
o Place the sealed sample pan and an empty reference pan into the DSC cell.

o Cool the sample to a temperature well below its melting point (e.g., -50 °C) at a controlled
rate (e.g., 10 °C/min).

o Hold the sample at this low temperature for a few minutes to ensure complete
solidification.

o Heat the sample at a constant rate (e.g., 5 or 10 °C/min) through its melting point to a
temperature where it is fully liquid (e.g., 50 °C).

o Data Analysis: The resulting thermogram will show an endothermic peak corresponding to
the melting of ethyl salicylate. Integrate the area under this peak to determine the enthalpy
of fusion (AHfus). The onset temperature of the peak is taken as the melting point.

Determination of Enthalpy of Vaporization from Vapor
Pressure Data

The enthalpy of vaporization can be determined from the relationship between vapor pressure
and temperature using the Clausius-Clapeyron equation.

Principle: The Clausius-Clapeyron equation relates the natural logarithm of the vapor pressure
to the reciprocal of the absolute temperature. A plot of In(P) versus 1/T yields a straight line with
a slope equal to -AHvap/R, where R is the ideal gas constant.

Experimental Method (Isoteniscope):

o Apparatus Setup: An isoteniscope is filled with the liquid sample, ethyl salicylate. The
isoteniscope is connected to a manometer and a vacuum system. The bulb of the
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isoteniscope is placed in a temperature-controlled bath.

o Degassing: The sample is degassed by repeatedly freezing it with liquid nitrogen, evacuating
the system, and then allowing it to thaw.

e Measurement:
o The temperature of the bath is set to a desired value and allowed to stabilize.

o The pressure in the system is adjusted until the liquid levels in the U-tube of the
isoteniscope are equal, indicating that the vapor pressure of the sample is equal to the
pressure in the system.

o The temperature and pressure are recorded.
o This procedure is repeated for a range of temperatures.

Calculations:

Convert all temperatures to Kelvin (K) and pressures to a consistent unit (e.g., Pascals).

Calculate the natural logarithm of the vapor pressure (In P) and the reciprocal of the absolute
temperature (1/T).

Plot In(P) versus 1/T.

Determine the slope of the resulting straight line.

Calculate the enthalpy of vaporization using the formula: AHvap = - (slope) x R, where R =
8.314 J/(mol-K).

Visualizations
Hydrolysis of Ethyl Salicylate

Ethyl salicylate can be hydrolyzed to salicylic acid and ethanol, a reaction that is fundamental
to its role as a prodrug. This process is typically base-catalyzed.
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Caption: Base-catalyzed hydrolysis of ethyl salicylate to salicylic acid.

Experimental Workflow for Bomb Calorimetry

The following diagram illustrates the major steps involved in determining the enthalpy of
combustion using a bomb calorimeter.
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Caption: Workflow for determining enthalpy of combustion.
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Experimental Workflow for Differential Scanning
Calorimetry

The diagram below outlines the process for measuring the enthalpy of fusion using DSC.
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Caption: Workflow for determining enthalpy of fusion using DSC.

Conclusion

This technical guide provides a consolidated resource for the thermochemical properties of
ethyl salicylate. While key physical properties are well-documented, experimental
determination of several energetic properties, such as the enthalpies of combustion, formation,
and fusion, is required for a complete thermochemical profile. The detailed experimental
protocols provided herein offer a foundation for researchers to obtain this critical data, enabling
more precise and reliable development of processes and products involving ethyl salicylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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